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Compound of Interest

Compound Name: 2-(1-Benzylpiperidin-4-yl)ethanol

Cat. No.: B1333407 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed, step-by-step procedures for the safe disposal of 2-(1-
Benzylpiperidin-4-yl)ethanol (CAS No. 76876-70-5), ensuring compliance with safety

regulations and best practices.

Hazard Identification and Personal Protective
Equipment (PPE)
Before handling 2-(1-Benzylpiperidin-4-yl)ethanol for disposal, it is essential to be aware of

its potential hazards. This substance is classified as harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal

protective equipment must be worn at all times.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves. Always inspect gloves before use and use proper

removal techniques to avoid skin contact.[1]

Eye Protection: Chemical safety goggles or a face shield that complies with OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

Body Protection: A lab coat or a complete suit protecting against chemicals.[1]
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Respiratory Protection: If there is a risk of inhaling dust or aerosols, use a NIOSH (US) or

CEN (EU) approved particle respirator.[1]

Hazard Classification Description

Acute Oral Toxicity Category 4: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2: Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2A: Causes serious eye irritation.[1]

Specific Target Organ Toxicity
Category 3: May cause respiratory tract

irritation.[1]

Spill and Contamination Management
In the event of a spill, do not allow the product to enter drains.[1] For containment, sweep up

the material and place it into a suitable, closed container for disposal.[1][2] If dealing with a

liquid form, absorb it with an inert material before collection.

Disposal Procedures for Unused and Waste Product
The primary method for the disposal of 2-(1-Benzylpiperidin-4-yl)ethanol is through a

licensed professional waste disposal service.[1]

Step-by-Step Disposal Protocol:

Segregation: Keep chemical waste separate from other types of waste. Do not mix with

incompatible materials.

Containerization:

Place the waste 2-(1-Benzylpiperidin-4-yl)ethanol in a clearly labeled, sealed, and

chemically compatible container.

The container must be suitable for transport and disposal by a licensed waste

management company.

Labeling:
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Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
(1-Benzylpiperidin-4-yl)ethanol".

Include the CAS number (76876-70-5) and any other identifiers required by your institution

or local regulations.

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

heat and sources of ignition.[2]

Ensure the storage area has secondary containment to prevent environmental

contamination in case of a leak.

Arranging for Disposal:

Contact a licensed and approved waste disposal company to arrange for the collection

and disposal of the chemical waste.[1][2]

Provide the waste disposal company with the Safety Data Sheet (SDS) for 2-(1-
Benzylpiperidin-4-yl)ethanol.

Disposal of Contaminated Materials
Any materials that have come into contact with 2-(1-Benzylpiperidin-4-yl)ethanol, such as

gloves, lab coats, and absorbent materials, must also be treated as hazardous waste.

Procedure for Contaminated Material Disposal:

Collection: Place all contaminated items in a designated, leak-proof, and clearly labeled

hazardous waste container.

Disposal: Dispose of the contaminated packaging and materials as unused product through

a licensed waste disposal service.[1]

Disposal Workflow Visualization
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The following diagram illustrates the logical flow for the proper disposal of 2-(1-
Benzylpiperidin-4-yl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1333407?utm_src=pdf-custom-synthesis
https://www.aablocks.com/downloadSds?cas=76876-70-5
https://www.fishersci.com/store/msds?partNumber=AC296480010&productDescription=N-BENZYL-4%28HYDROXYETHYL%29+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1333407#2-1-benzylpiperidin-4-yl-ethanol-proper-disposal-procedures
https://www.benchchem.com/product/b1333407#2-1-benzylpiperidin-4-yl-ethanol-proper-disposal-procedures
https://www.benchchem.com/product/b1333407#2-1-benzylpiperidin-4-yl-ethanol-proper-disposal-procedures
https://www.benchchem.com/product/b1333407#2-1-benzylpiperidin-4-yl-ethanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1333407?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

